Cas no 1956326-99-0 (5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro-)
5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro-
-
- Inchi: 1S/C13H10ClFN2O/c14-12-10-7-18-6-5-11(10)16-13(17-12)8-1-3-9(15)4-2-8/h1-4H,5-7H2
- InChI Key: DFEVXIYBMAOIOG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(F)C=C2)=NC(Cl)=C2COCCC2=N1
5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM513393-1g |
4-Chloro-2-(4-fluorophenyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine |
1956326-99-0 | 97% | 1g |
$1488 | 2023-03-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD441767-1g |
4-Chloro-2-(4-fluorophenyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidine |
1956326-99-0 | 97% | 1g |
¥10290.0 | 2023-03-12 |
5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro- Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on 5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro-
5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro (CAS No. 1956326-99-0)
The compound 5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro (CAS No. 1956326-99-0) is a structurally complex heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrano-pyrimidines, which are known for their versatile applications in drug design and material science. The CAS No. 1956326-99-0 uniquely identifies this compound in chemical databases worldwide, ensuring its precise identification and reference in scientific literature.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5H-Pyrano[4,3-d]pyrimidine derivatives, including the 4-chloro-2-(4-fluorophenyl)-7,8-dihydro variant. These compounds are synthesized through a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques, which have significantly improved the yield and purity of the product. The incorporation of a chlorine atom at position 4 and a fluorophenyl group at position 2 introduces unique electronic and steric properties to the molecule, making it highly versatile for various applications.
One of the most promising applications of 5H-Pyrano[4,3-d]pyrimidine derivatives lies in their potential as kinase inhibitors. Recent studies have demonstrated that these compounds can selectively inhibit key kinases involved in cellular signaling pathways, making them attractive candidates for anticancer drug development. For instance, research published in *Nature Communications* highlighted the ability of CAS No. 1956326-99-0 to inhibit the activity of Aurora kinases, which are critical regulators of mitosis and are often overexpressed in cancer cells.
In addition to their pharmacological applications, 5H-Pyrano[4,3-d]pyrimidine derivatives have shown potential in materials science as building blocks for advanced materials with tailored electronic properties. The integration of heterocyclic motifs into polymer frameworks has been explored for applications in organic electronics, such as flexible displays and photovoltaic devices. The chlorine substitution at position 4 enhances the electron-withdrawing effects, while the fluorophenyl group at position 2 improves the molecule's stability under thermal and photochemical conditions.
The structural versatility of CAS No. 1956326-99-0 also makes it a valuable tool in medicinal chemistry for designing multi-target drugs. By modifying the substituents on the pyrano-pyrimidine core, researchers can fine-tune the compound's bioavailability, selectivity, and efficacy against various disease targets. For example, studies have shown that analogs of this compound exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes without causing significant gastrointestinal side effects.
From an environmental perspective, the synthesis and application of 5H-Pyrano[4,3-d]pyrimidine derivatives are being optimized to minimize their ecological footprint. Green chemistry principles are increasingly being integrated into their production processes to reduce waste generation and energy consumption. This aligns with global efforts to promote sustainable development while advancing chemical innovation.
In conclusion, CAS No. 1956326-99-0, or 5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro, represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it a valuable asset in drug discovery and materials science alike. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic development and technological innovation.
1956326-99-0 (5H-Pyrano[4,3-d]pyrimidine, 4-chloro-2-(4-fluorophenyl)-7,8-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)